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Compound of Interest |

Compound Name: 2-Hydroxy-5-methoxyhexan-3-one
CAS No.: 101080-34-6
Cat. No.: B3020543
. J

A Note on Chemical Nomenclature: This guide focuses on 2-Hydroxy-5-methylhexan-3-one.
Initial searches for "2-Hydroxy-5-methoxyhexan-3-one" did not yield a compound with that
specific structure in major chemical databases. It is presumed that "methoxy" was a
typographical error for "methyl,” a common and well-documented compound.

Introduction

2-Hydroxy-5-methylhexan-3-one is an alpha-hydroxy ketone, a class of organic compounds
characterized by a hydroxyl group adjacent to a carbonyl group.[1] This structural motif imparts
unique chemical reactivity and is found in various natural products. Notably, 2-Hydroxy-5-
methylhexan-3-one has been identified as a characteristic volatile component in eucalyptus
honeys, contributing to their distinct flavor profile.[2][3] It is also utilized as a flavoring agent in
the food industry.[4][5] This guide provides a comprehensive overview of its chemical identity,
properties, synthesis, and safety considerations, tailored for professionals in research and drug
development.

Chemical Identification and Properties

A precise understanding of a compound's identifiers and physicochemical properties is
fundamental for any scientific application.

Identifiers
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Proper identification of a chemical substance is crucial for regulatory compliance, procurement,
and accurate scientific communication. The following table summarizes the key identifiers for 2-
Hydroxy-5-methylhexan-3-one.

Identifier Value Source
CAS Number 246511-74-0 [1][4][6]
2-hydroxy-5-methylhexan-3-
IUPAC Name [4]
one
Molecular Formula C7H1402 [1][617]
Molecular Weight 130.187 g/mol [1]8]

INChl=1S/C7H1402/c1-5(2)4-
InChl [L14106117]
7(9)6(3)8/h5-6,8H,4H2,1-3H3

OYUBDGVWESFPBQ-
InChiKey (11141071
UHFFFAOYSA-N
Canonical SMILES CC(C)CC(=0)C(C)O [4107118]
UNII FO6LL2B56F [415]18]
EC Number 607-413-0 [41[8]
FEMA Number 3989 [4115]

Physicochemical Properties

The physical and chemical properties of 2-Hydroxy-5-methylhexan-3-one are essential for
designing experimental protocols, predicting its behavior in various systems, and ensuring safe
handling.
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Property Value Source
Boiling Point 172.2 °C at 760 mmHg [6]
Density 0.933 g/cm? [6]
Flash Point 63.9 °C (147.0 °F) [5][6]
Water Solubility 52.1 g/L (Predicted) [1]

logP 0.67 (Predicted) [1]
Vapor Pressure 0.426 mmHg at 25°C [6][8]
Refractive Index 1.429 [6][8]

Synthesis and Manufacturing

The synthesis of 2-Hydroxy-5-methylhexan-3-one can be achieved through various organic
chemistry methodologies. A common and effective approach involves the oxidation of a silyl
enol ether intermediate.[2]

Synthetic Pathway Overview

A documented synthesis of 2-Hydroxy-5-methylhexan-3-one begins with isovaleraldehyde and
ethylmagnesium bromide to form 5-methyl-3-hexanone via a Grignard reaction followed by
oxidation.[2] The subsequent key steps are the regioselective formation of a silyl enol ether and
its oxidation.[2]

Isovaleraldehyde + Step1 R Step2 f—— O)_step3 (D (NaHMDS) & Step4 y y . .
[E(hylmagnesmm B ﬂe)—"—>(engnam Reacmn)—»[s methyl-3- hexanaD—L>[oxmauon (Pcc))—»[ ) {0 Siylation (TMSCl) Silyl Enol Ether Oxidation (m-CPBA) 2-Hydroxy-5-methylhexan-3-one

Click to download full resolution via product page

Caption: Synthetic workflow for 2-Hydroxy-5-methylhexan-3-one.

Detailed Experimental Protocol

The following protocol is a generalized representation based on established synthetic routes.[2]
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Step 1: Synthesis of 5-methyl-3-hexanone

Prepare a Grignard reagent from ethylmagnesium bromide in an appropriate ether solvent
(e.g., diethyl ether or THF).

Slowly add isovaleraldehyde to the Grignard reagent solution under an inert atmosphere
(e.g., nitrogen or argon) at a reduced temperature (e.g., 0 °C).

After the addition is complete, allow the reaction to warm to room temperature and stir until
the starting material is consumed (monitored by TLC or GC).

Quench the reaction with a saturated aqueous solution of ammonium chloride.

Extract the aqueous layer with an organic solvent, combine the organic layers, dry over an
anhydrous salt (e.g., MgS0O4), filter, and concentrate under reduced pressure to yield crude
5-methyl-3-hexanol.

Oxidize the crude alcohol to the corresponding ketone, 5-methyl-3-hexanone, using an
oxidizing agent such as pyridinium chlorochromate (PCC).

Step 2: Synthesis of 2-Hydroxy-5-methylhexan-3-one

Dissolve 5-methyl-3-hexanone in a non-polar solvent like n-hexane.

Add a strong, non-nucleophilic base such as sodium bis(trimethylsilyl)lamide (NaHMDS) to
deprotonate the ketone, forming the enolate.

Treat the enolate with chlorotrimethylsilane (TMSCI) to form the corresponding silyl enol
ether with high regioselectivity.

Oxidize the silyl enol ether with an oxidizing agent like meta-chloroperoxybenzoic acid (m-
CPBA).

Purify the resulting 2-Hydroxy-5-methylhexan-3-one using flash chromatography to obtain
the pure product.

Applications in Research and Development
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While primarily known as a flavoring agent, the unique structure of 2-Hydroxy-5-methylhexan-3-
one presents potential opportunities in other areas of chemical research.

Flavor and Fragrance Chemistry

Its primary application is as a flavoring agent in food products.[4][5] Its organoleptic properties
are described as having a cheese and sour milk odor.[2] The presence of this compound in
eucalyptus honey is a key marker for its botanical origin.[3]

Synthetic Chemistry

As an alpha-hydroxy ketone, it can serve as a versatile building block in organic synthesis. The
hydroxyl and carbonyl groups can be selectively modified to introduce new functionalities and
build more complex molecules.

Safety and Toxicology

A thorough understanding of the safety and toxicological profile of a compound is paramount
for its handling and application.

Hazard Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Hydroxy-5-methylhexan-3-one is classified with the following hazards:

H315: Causes skin irritation[4]

H319: Causes serious eye irritation[4]

H331: Toxic if inhaled[4]

H335: May cause respiratory irritation[4]

Handling and First Aid

Due to its hazard profile, appropriate personal protective equipment (PPE), including gloves
and eye protection, should be used when handling this compound.[9] Work should be
conducted in a well-ventilated area or a fume hood.
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First Aid Measures:

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[10]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation persists.[9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek medical attention.[9]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a doctor.[9]

Toxicological Properties

The toxicological properties of 2-Hydroxy-5-methylhexan-3-one have not been thoroughly
investigated. Therefore, it should be handled with care, assuming it may have unknown
hazardous properties.

Conclusion

2-Hydroxy-5-methylhexan-3-one is a well-characterized alpha-hydroxy ketone with established
identifiers and physicochemical properties. Its synthesis is achievable through standard organic
chemistry techniques, and it finds its primary application in the flavor industry. While its
toxicological profile is not extensively studied, its GHS classification necessitates careful
handling and adherence to safety protocols. For researchers and drug development
professionals, this compound can serve as a useful synthon or a reference standard in food
chemistry and metabolomics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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